(S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine

• Molecular Formula: C11H23N3
• Molecular Weight: 197.32 g/mol
• SMILES: CN1CCCC(C1)N(CCN)C2CC2
• InChI: InChI=1S/C11H23N3/c1-13-7-2-3-11(9-13)14(8-6-12)10-4-5-10/h10-11H,2-9,12H2,1H3/t11-/m0/s1
• InChIKey: CBJAIDZZILBYMO-NSHDSACASA-N

(S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354014-96-2) is a chiral vicinal diamine featuring a cyclopropyl group and an (S)-1-methylpiperidin-3-yl substituent on the same nitrogen, with a free primary amine at the terminus. The compound belongs to the class of N,N-disubstituted ethane-1,2-diamines used as advanced intermediates and chiral building blocks in medicinal chemistry.

(S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine – Chiral Diamine Building Block Procurement Guide

(S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine (CAS 1354014-96-2) is a chiral vicinal diamine featuring a cyclopropyl group and an (S)-1-methylpiperidin-3-yl substituent on the same nitrogen, with a free primary amine at the terminus . The compound belongs to the class of N,N-disubstituted ethane-1,2-diamines used as advanced intermediates and chiral building blocks in medicinal chemistry . Its molecular formula is C₁₁H₂₃N₃ and its molecular weight is 197.32 g/mol . The (S)-enantiomer is distinguished from the racemate (CAS 1353959-31-5) and the (R)-enantiomer by its defined stereochemistry at the piperidine 3-position .

Stereochemistry Defined (S)-configuration at piperidine 3-position supports stereochemical-control studies

Workflow Chiral vicinal diamine scaffold for enantioselective synthesis and ligand development research

Identity InChIKey stereodescriptor enables unambiguous enantiomer identity verification in analytical workflows

Why Generic Substitution of (S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Is Not Advisable Without Comparative Data

The (S)-enantiomer, the (R)-enantiomer, and the racemic mixture of N1-cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine are not interchangeable because stereochemistry at the piperidine 3-position can generate distinct three-dimensional pharmacophores . In chiral diamine building blocks, enantiomeric configuration frequently determines downstream diastereomeric outcomes in asymmetric synthesis, chiral ligand performance, and biological target recognition . Substituting the (S)-enantiomer with the racemate introduces the opposite enantiomer, which may produce a different stereochemical course in subsequent reactions or lead to a distinct pharmacological profile . The quantitative evidence below focuses on the limited but available structural and physicochemical differentiation.

Enantiomer interchange

Substituting (S)-enantiomer with racemate introduces (R)-enantiomer; stereochemical course may shift in downstream reactions and diastereomeric outcomes may differ

Opposite enantiomer context

(R)-enantiomer may produce a different pharmacophoric geometry; enantiomer-specific target recognition may not transfer directly

Regioisomer mismatch

4-yl regioisomer alters spatial relationship between diamine and piperidine ring; metal coordination geometry and binding-pocket complementarity may not transfer

Quantitative Differentiation Guide for (S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Procurement

Enantiomeric Purity: (S)-Enantiomer vs. Racemate – Defined Stereochemistry for Asymmetric Applications

The (S)-enantiomer (CAS 1354014-96-2, MDL MFCD21094224) possesses a defined absolute configuration at the piperidine 3-position, whereas the racemate (CAS 1353959-31-5, MDL MFCD21094222) is a 1:1 mixture of (S)- and (R)-enantiomers . The (S)-enantiomer is assigned the InChIKey CBJAIDZZILBYMO-NSHDSACASA-N, with the stereodescriptor 'NSHDSACASA-N' explicitly encoding the (S)-configuration; the racemate carries the InChIKey CBJAIDZZILBYMO-UHFFFAOYSA-N, which lacks stereochemical specification . This stereochemical distinction is critical for applications requiring enantiopure inputs.

Enantiomeric Identity

Reported

Defined (S)-configuration

Single stereoisomer vs Equimolar (R+S) mixture

Supports stereochemical attribution review

Vendor specification; experimental ee verification recommended

Evidence Dimension	Stereochemical definition (absolute configuration and InChIKey stereodescriptor)
Target Compound Data	CAS 1354014-96-2; MDL MFCD21094224; InChIKey CBJAIDZZILBYMO-NSHDSACASA-N (S-configuration); SMILES: CN1CCC[C@@H](C1)N(CCN)C1CC1
Comparator Or Baseline	Racemate CAS 1353959-31-5; MDL MFCD21094222; InChIKey CBJAIDZZILBYMO-UHFFFAOYSA-N (undefined stereochemistry); SMILES: CN1CCCC(C1)N(CCN)C1CC1
Quantified Difference	(S)-enantiomer: single, defined stereoisomer (100% enantiomeric excess target). Racemate: equimolar mixture of (S)- and (R)-enantiomers (0% ee by definition).
Conditions	Vendor product specifications; InChIKey and SMILES comparison from chemical databases.

Why This Matters

For asymmetric synthetic applications, the enantiopure (S)-form eliminates the risk of introducing the undesired (R)-enantiomer, which can lead to diastereomeric mixtures or off-target biological effects.

Calculated Physicochemical Properties: Boiling Point and LogP as Selection Criteria

Both the (S)-enantiomer and the racemate share identical calculated physicochemical properties due to their identical connectivity: predicted boiling point 277.6 ± 8.0 °C at 760 mmHg, density 1.0 ± 0.1 g/cm³, flash point 120.2 ± 13.2 °C, topological polar surface area (TPSA) 32.5 Ų, and predicted LogP 0.5037 . These values provide baseline selection criteria when comparing against structurally distinct analogs such as N1-cyclopropyl-N1-((1-methylpiperidin-3-yl)methyl)ethane-1,2-diamine (CAS 1353972-37-8), which has a methylene spacer and higher molecular weight (212.34 vs. 197.32 g/mol) .

Calculated Properties

Class-level

b.p. 277.6 ± 8.0 °C

LogP 0.50 TPSA 32.5 Ų MW 197.32

Supports baseline property screening context

Calculated values; experimental confirmation needed

Evidence Dimension	Calculated boiling point, LogP, TPSA, molecular weight
Target Compound Data	MW 197.32 g/mol; b.p. 277.6 ± 8.0 °C; LogP 0.5037; TPSA 32.5 Ų
Comparator Or Baseline	N1-cyclopropyl-N1-((1-methylpiperidin-3-yl)methyl)ethane-1,2-diamine (CAS 1353972-37-8): MW 212.34 g/mol; N1-cyclopropyl-N1-(1-methylpiperidin-4-yl)ethane-1,2-diamine: position isomer
Quantified Difference	Molecular weight difference of ~15 g/mol vs. methylene-spacer analog (197.32 vs. 212.34). Position isomer (piperidin-3-yl vs. piperidin-4-yl) has identical MW but different 3D geometry.
Conditions	Calculated properties from vendor databases and predictive models; no experimental boiling point data available.

Why This Matters

The lower molecular weight and specific LogP of the (S)-enantiomer may favor membrane permeability in drug design relative to bulkier analogs, though this inference requires experimental confirmation.

Regioisomeric Differentiation: Piperidin-3-yl vs. Piperidin-4-yl Substitution Pattern

The target compound bears the 1-methylpiperidine substituent at the 3-position (meta relative to the ring nitrogen), whereas the regioisomer N1-cyclopropyl-N1-(1-methylpiperidin-4-yl)ethane-1,2-diamine places the substituent at the 4-position (para) . This positional difference alters the spatial relationship between the diamine chelating moiety and the piperidine ring, which can impact metal coordination geometry in ligand applications and binding pocket complementarity in biological targets . No direct comparative binding or activity data are available for these regioisomers, so this evidence is class-level inference based on established structure-activity relationship principles.

Regioisomer Context

Class-level

Positional isomer differentiation

3-yl (meta to piperidine N) vs 4-yl (para to piperidine N)

Positional isomer context for SAR interpretation

No direct comparative assay data available

Evidence Dimension	Piperidine substitution position (3-yl vs. 4-yl regioisomer)
Target Compound Data	1-methylpiperidin-3-yl substitution (meta to piperidine N); diamine N attached directly to C3 of piperidine ring
Comparator Or Baseline	N1-cyclopropyl-N1-(1-methylpiperidin-4-yl)ethane-1,2-diamine: 4-yl substitution (para to piperidine N)
Quantified Difference	No quantitative comparative data available; differentiation is structural (bond angle, steric environment, distance between chelating N atoms).
Conditions	Structural comparison based on SMILES and InChI; no head-to-head assay data exist in the public domain.

Why This Matters

Selection of the 3-yl regioisomer may be mandated by a patent SAR or lead optimization campaign; substituting the 4-yl isomer would produce a different lead compound with potentially divergent activity.

Key Application Scenarios for (S)-N1-Cyclopropyl-N1-(1-methylpiperidin-3-yl)ethane-1,2-diamine Based on Available Evidence

Enantioselective Synthesis of Chiral Drug Intermediates Requiring Defined (S)-Configuration at the Piperidine 3-Position

When a synthetic route demands an enantiopure (S)-configured 1-methylpiperidin-3-amine derivative as a key intermediate, the (S)-enantiomer (CAS 1354014-96-2) is the necessary input to avoid racemic mixtures that would necessitate downstream chiral separation . The defined InChIKey stereodescriptor (NSHDSACASA-N) provides unambiguous identity verification for GMP and quality control documentation .

Chiral Ligand Development for Asymmetric Metal Catalysis

The ethane-1,2-diamine backbone with a free primary amine and a tertiary amine center containing the cyclopropyl and (S)-1-methylpiperidin-3-yl groups creates a chiral N,N-bidentate ligand scaffold . The 3-substitution pattern on the piperidine places the chelating nitrogen at a defined distance and geometry relative to the metal center, which may differentiate catalytic performance from the 4-substituted regioisomer .

Structure-Activity Relationship (SAR) Studies in Piperidine-Containing Drug Discovery Programs

In medicinal chemistry campaigns exploring piperidine-based pharmacophores, the (S)-enantiomer serves as a chiral building block to probe stereospecific target engagement . The cyclopropyl group imparts metabolic stability and conformational constraint compared to analogs with larger N-alkyl substituents, while the free primary amine allows further derivatization .

Application

Selection Property

Validation Focus

Enantioselective synthesis studies

Enantiomeric identity (InChIKey stereodescriptor)

Stereochemical outcome and diastereomeric ratio review

Chiral ligand development research

Regioisomer geometry (3-yl substitution pattern)

Metal coordination geometry context

Piperidine SAR probe studies

Chiral building block with derivatizable primary amine

Target engagement model review